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Compound of Interest

Compound Name:
1,2,4-Benzenetriamine

dihydrochloride

Cat. No.: B1197292 Get Quote

This guide provides detailed information and procedures for the safe disposal of 1,2,4-
Benzenetriamine dihydrochloride waste and residues. It is intended for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,2,4-Benzenetriamine dihydrochloride?

A1: 1,2,4-Benzenetriamine dihydrochloride is classified as an irritant and is harmful if

swallowed, in contact with skin, or if inhaled.[1] It is known to cause serious eye irritation. The

free base form, 1,2,4-triaminobenzene, is highly unstable in air and prone to oxidation.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should always be worn when handling this compound.[3]

Q2: What materials are incompatible with 1,2,4-Benzenetriamine dihydrochloride?

A2: 1,2,4-Benzenetriamine dihydrochloride is incompatible with strong oxidizing agents.[1]

Contact with these materials should be avoided to prevent potentially hazardous reactions.

Waste containing this compound should be stored separately from oxidizing agents.

Q3: What are the thermal decomposition products of 1,2,4-Benzenetriamine
dihydrochloride?
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A3: Thermal decomposition can occur at temperatures above 260°C and may lead to the

release of irritating gases and vapors.[1]

Q4: Can I dispose of small quantities of 1,2,4-Benzenetriamine dihydrochloride waste down

the drain?

A4: No, you should not dispose of 1,2,4-Benzenetriamine dihydrochloride waste down the

drain.[1] It is a chemical waste that must be disposed of in accordance with federal, state, and

local regulations through an approved waste disposal plant.[1]

Q5: How should I manage empty containers of 1,2,4-Benzenetriamine dihydrochloride?

A5: Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and treated as hazardous waste. After rinsing and air-drying in a well-ventilated area

(such as a fume hood), the container can be disposed of as non-hazardous waste, provided all

labels are removed or defaced.

Data Presentation
Property Value

CAS Number 615-47-4

Appearance White to off-white crystalline solid

Solubility Soluble in water

Decomposition Temperature > 260°C

Incompatible Materials Strong oxidizing agents

Primary Hazards
Irritant, harmful if swallowed, in contact with

skin, or inhaled; causes serious eye irritation

Experimental Protocols
Protocol: Safe Disposal of 1,2,4-Benzenetriamine Dihydrochloride Waste

This protocol outlines the standard procedure for the collection and disposal of waste

containing 1,2,4-Benzenetriamine dihydrochloride.
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Materials:

Designated hazardous waste container (chemically resistant, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves

Fume hood

Procedure:

Waste Segregation:

Collect all waste containing 1,2,4-Benzenetriamine dihydrochloride (solid residues,

contaminated labware, and solutions) in a designated, properly labeled hazardous waste

container.

Do not mix this waste with incompatible materials, particularly strong oxidizing agents.

Container Labeling:

Affix a hazardous waste label to the container before adding any waste.

Clearly write the full chemical name: "1,2,4-Benzenetriamine dihydrochloride" and list

any other components of the waste stream.

Indicate the hazards associated with the waste (e.g., "Irritant," "Toxic").

Waste Accumulation:

Keep the waste container securely closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area that is in a secondary

containment tray and away from general laboratory traffic.

Disposal Request:
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Once the container is full, or if it has been in storage for a predetermined time limit set by

your institution's environmental health and safety (EHS) office, arrange for pickup by a

licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Record Keeping:

Maintain a log of the waste generated, including the date and amount of waste added to

the container.

Mandatory Visualization
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Caption: Workflow for the safe disposal of 1,2,4-Benzenetriamine dihydrochloride waste.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1197292?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 1,2,4-Benzenetriamine dihydrochloride | 615-47-4 | Benchchem [benchchem.com]

3. CAS 615-47-4: 1,2,4-Benzenetriamine, hydrochloride (1:2) [cymitquimica.com]

To cite this document: BenchChem. [Technical Support Center: Safe Disposal of 1,2,4-
Benzenetriamine Dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197292#safe-disposal-of-1-2-4-benzenetriamine-
dihydrochloride-waste-and-residues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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